Methyl 1-propenyl disulfide

• CAS RN: 5905-47-5
• Molecular Formula: C4H8S2
• Molecular Weight: 120.2 g/mol
• IUPAC Name: 1-(methyldisulfanyl)prop-1-ene
• InChI: InChI=1S/C4H8S2/c1-3-4-6-5-2/h3-4H,1-2H3
• InChI Key: FUDUFCLRGSEHAJ-UHFFFAOYSA-N
• SMILES: CC=CSSC
• density: 0.955-0.961
• physical_description: colourless liquid
• Pictograms: Irritant

Description

Methyl 1-propenyl disulfide is a natural product found in Allium ampeloprasum and Allium sativum with data available.

Scientific Research Applications

Synthesis and Chemical Properties

• Methyl 1-propenyl disulfide, a compound isolated from Asa foetida, has been synthesized starting from methyl dithiopropionate and 1-(methylthio)-3-chloropropene, demonstrating its potential for use in the synthesis of unique organic compounds (Meijer & Vermeer, 1974).
• In a study focused on Allium chemistry, this compound derivatives were synthesized, showcasing the compound's relevance in understanding the complex chemistry of onions and garlic (Block, Bayer, Naganathan, & Zhao, 1996).

Photochemistry and Disulfide Bond Studies

• Research on the stability of disulfide bonds in molecules, including this compound, under high energy photons, has expanded our understanding of the behavior of disulfide bonds under extreme conditions (Varas et al., 2017).
• The photochemistry of disulfide bonds, central to numerous biochemical processes, was studied using dimethyl disulfide, providing insights that can be applied to understand the behavior of this compound (Ochmann et al., 2018).

Applications in Electrochemistry and Materials Science

• Investigations into titanium disulfides, a related compound, for use as cathodes in lithium batteries, offer perspectives on the potential electrochemical applications of this compound (Holleck & Driscoll, 1977).
• A study on catalyst-free room-temperature self-healing elastomers, using aromatic disulfide metathesis, opens up possibilities for using this compound in advanced material applications (Rekondo et al., 2014).

Food Science and Flavor Studies

• The impact of pulsed electric fields on the volatile compounds in onions, including compounds like this compound, highlights its role in food science and flavor development (Nandakumar et al., 2018).
• Research on flavor production in chive tissue cultures, with findings on sulfur-containing components like 1-propenyl disulfide, provides insights into its potential use in enhancing flavors in food products (Mellouki et al., 1994).